Cas no 1260610-79-4 (tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 1260610-79-4
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• MDL: MFCD09863821
• CID: 3038726
• PubChem ID: 25324506
• Update Time: 2025-10-31

tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 4-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• (R)-tert-Butyl4-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• AKOS025396126
• P15556
• EN300-3374713
• MFCD09863821
• tert-Butyl (4R)-4-(bromomethyl)-2,2-dimethyl-oxazolidine-3-carboxylate
• 1260610-79-4
• 3-Oxazolidinecarboxylic acid, 4-(bromomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R)-
• AS-52728
• (R)-N-Boc-4-(bromomethyl)-2,2-dimethyloxazolidine
• CS-0048519
• KAC61079
• 887-047-8

• MDL： MFCD09863821
• Inchi： 1S/C11H20BrNO3/c1-10(2,3)16-9(14)13-8(6-12)7-15-11(13,4)5/h8H,6-7H2,1-5H3/t8-/m0/s1
• InChI Key： UTFPBVQWEAFHRD-QMMMGPOBSA-N
• SMILES： BrC[C@H]1COC(C)(C)N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.06266g/mol
• Monoisotopic Mass: 293.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Comprehensive Overview of tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1260610-79-4)

The compound tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1260610-79-4) is a highly specialized chiral building block widely utilized in organic synthesis and pharmaceutical research. Its unique structural features, including the oxazolidine ring and bromomethyl functional group, make it a valuable intermediate for the preparation of bioactive molecules. Researchers often leverage its reactivity for asymmetric synthesis, particularly in the development of enantiomerically pure compounds.

In recent years, the demand for chiral auxiliaries like tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate has surged due to the growing emphasis on green chemistry and sustainable synthesis. This compound aligns with industry trends by enabling efficient routes to complex molecules with reduced waste. Its Boc-protected amine functionality further enhances its utility in peptide coupling and protecting group strategies, topics frequently searched by synthetic chemists.

The stereochemistry of this compound, denoted by the (4R) configuration, is critical for applications in drug discovery and catalysis. Users often search for "chiral bromomethyl derivatives" or "Boc-oxazolidine applications," reflecting its relevance in medicinal chemistry. The 2,2-dimethyl substitution on the oxazolidine ring provides steric hindrance, which can influence selectivity in nucleophilic substitution reactions—a key consideration for researchers optimizing reaction conditions.

From a technical perspective, CAS No. 1260610-79-4 is frequently discussed in the context of cross-coupling reactions and C-C bond formation. Its bromomethyl group serves as an electrophilic center for palladium-catalyzed transformations, a hot topic in modern synthetic methodologies. Laboratories handling this compound often explore its compatibility with microwave-assisted synthesis or flow chemistry setups, addressing the demand for faster and scalable processes.

Stability and storage recommendations for tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate are another frequent query. The compound typically requires anhydrous conditions and low temperatures to preserve its reactivity, as the bromomethyl moiety may degrade under prolonged exposure to moisture. These practical insights are crucial for experimental reproducibility, a major concern highlighted in recent scientific forums.

In summary, tert-butyl (4R)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate represents a versatile tool for chemists designing stereocontrolled synthetic pathways. Its intersection with trending topics like chiral technology, atom economy, and high-throughput screening ensures its continued prominence in academic and industrial research. Future applications may expand into bioconjugation or materials science, further solidifying its role in advanced chemical innovation.